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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

Cat. No.: B165221 Get Quote

Essential Safety and Handling Guide for 1,3-
Diisopropylbenzene
This guide provides immediate, essential safety protocols and logistical information for handling

1,3-Diisopropylbenzene in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational and disposal procedures.

Physicochemical and Safety Data
Proper handling of any chemical begins with understanding its fundamental properties and

hazards. The following table summarizes key quantitative data for 1,3-Diisopropylbenzene.
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Property Value Citations

CAS Number 99-62-7 [1]

Molecular Formula C₁₂H₁₈ [2]

Molecular Weight 162.27 g/mol [2][3]

Appearance Colorless liquid [2]

Boiling Point 203 °C (397.4 °F) [2][3]

Melting Point -63 °C (-81.4 °F) [3]

Flash Point
76 - 77 °C (168.8 - 170.6 °F)

(closed cup)
[1][3]

Autoignition Temperature 449 °C (840.2 °F) [1][4]

Density 0.856 g/mL at 25 °C [3]

Hazards

Combustible liquid, Harmful if

swallowed or inhaled, Skin/eye

irritant, Toxic to aquatic life.

[1][5][6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety. The required PPE for handling 1,3-Diisopropylbenzene is detailed

below.
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Body Part Required PPE Citations

Eyes/Face

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

may be required for splash

hazards.

[1][4]

Skin

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

A lab coat or chemical-

resistant apron and closed-toe

shoes are required to prevent

skin contact.

[4][5][6]

Respiratory

Use in a well-ventilated area is

crucial.[4][5] If ventilation is

insufficient or during aerosol-

generating procedures, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[6][7]

Operational Plan: Step-by-Step Handling Protocol
Follow this procedural guidance to ensure the safe handling of 1,3-Diisopropylbenzene from

preparation to disposal.

Preparation and Pre-Handling
Engineering Controls: Always handle 1,3-Diisopropylbenzene inside a certified chemical

fume hood to ensure adequate ventilation.[4][5]

Safety Equipment Check: Before starting, ensure that a safety shower, eyewash station, and

a fire extinguisher appropriate for combustible liquids (e.g., CO₂, dry chemical) are

accessible.[4]
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Eliminate Ignition Sources: This is a combustible liquid; ensure no open flames, hot surfaces,

or spark sources are present in the handling area.[1][4][8]

PPE Inspection: Inspect all PPE for integrity (no cracks, holes, or degradation) before use.

Handling and Experimental Procedure
Container Inspection: Visually inspect the chemical container for any damage or leaks before

moving it.

Dispensing: Grounding and bonding may be necessary to prevent static discharge when

transferring large quantities. Use spark-proof tools.[1][8] Dispense the required amount

slowly and carefully to avoid splashing or aerosol generation.

Keep Containers Closed: Keep the container tightly sealed when not in use to prevent vapor

release.[4]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not ingest or inhale

vapors.[1][4]

Post-Handling and Decontamination
Clean Workspace: Upon completion of work, decontaminate the work area with an

appropriate solvent and then soap and water.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to avoid

contaminating your skin. Dispose of them in the designated hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling the chemical.[4] Contaminated clothing should be removed immediately and

washed before reuse.[4]

Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, follow these steps immediately:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
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Control Ignition Sources: Immediately extinguish all nearby flames and turn off any spark-

producing equipment.[1][4]

Ventilate: Ensure the area is well-ventilated, using the fume hood to control vapor spread.

Containment: Wearing full PPE, contain the spill using an inert absorbent material like sand,

vermiculite, or a universal absorbent pad.[4][5][7]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

labeled, sealed container for hazardous waste disposal.[1][7][8]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 glasses of

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][4]

Disposal Plan
Waste Classification: 1,3-Diisopropylbenzene and any materials contaminated with it must

be treated as hazardous waste.

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.
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Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations.[4][5] Do not dispose of it down the drain, as it is toxic to aquatic life.[5][8]

Arrange for pickup by a licensed hazardous waste disposal contractor.[6]

Handling Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling 1,3-
Diisopropylbenzene.
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Workflow for Handling 1,3-Diisopropylbenzene

1. Preparation

2. Handling

3. Cleanup & Disposal

Verify Engineering Controls
(Fume Hood, Eyewash)

Remove Ignition Sources

Inspect & Don PPE

Dispense Chemicalin Fume Hood

Proceed

Perform Experiment

Emergency Occurs
(Spill / Exposure)

Decontaminate Workspace
& Equipment

Complete

Segregate & Label
Hazardous Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

End of Process

Spill Response Protocol

Spill

First Aid Protocol

Exposure

After Cleanup

After Treatment

Click to download full resolution via product page

Caption: Safe handling workflow for 1,3-Diisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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